1-Methylazepan-4-one
Overview
Description
1-Methylazepan-4-one is a methyl derivative of Azepan-4-one . It is a useful synthetic intermediate in the synthesis of N-Methyl-4-[1-(4-chlorophenyl)-1-phenylethoxy)hexahydroazepine . It is also an impurity in the synthesis of Clemastine Fumarate, which is a H1 histamine receptor antagonist and antihistaminic .
Molecular Structure Analysis
The molecular formula of 1-Methylazepan-4-one is C7H13NO . The exact mass is 127.099714038 g/mol . The structure of the compound includes a seven-membered ring with a ketone functional group .
Scientific Research Applications
Chemical Synthesis
“1-Methylazepan-4-one” is a useful synthetic intermediate in the synthesis of various compounds . It’s a methyl derivative of Azepan-4-one .
Production of N-Methyl-4-[1-(4-chlorophenyl)-1-phenylethoxy)hexahydroazepine
This compound is used in the synthesis of N-Methyl-4-[1-(4-chlorophenyl)-1-phenylethoxy)hexahydroazepine . This indicates its potential use in the production of complex organic molecules.
Impurity in Clemastine Fumarate Synthesis
“1-Methylazepan-4-one” is an impurity in the synthesis of Clemastine Fumarate , which is a H1 histamine receptor antagonist and antihistaminic . This suggests its relevance in pharmaceutical manufacturing processes.
Research and Development
Given its role in the synthesis of various compounds, “1-Methylazepan-4-one” is likely used in research and development labs for the creation of new molecules and the study of chemical reactions .
Material Science
The compound’s properties could make it useful in material science research, particularly in the study of organic materials .
Chemical Education
“1-Methylazepan-4-one” could be used in educational settings for teaching organic synthesis and reaction mechanisms, given its role in the synthesis of various compounds .
Future Directions
Mechanism of Action
Target of Action
1-Methylazepan-4-one is a methyl derivative of Azepan-4-one . It is a useful synthetic intermediate in the synthesis of N-Methyl-4-[1-(4-chlorophenyl)-1-phenylethoxy)hexahydroazepine . This compound is an impurity in the synthesis of Clemastine Fumarate , which is a H1 histamine receptor antagonist and antihistaminic . Therefore, it can be inferred that the primary target of 1-Methylazepan-4-one could be the H1 histamine receptor.
Action Environment
It is known that the compound should be stored in a sealed, dry environment, under -20°c , suggesting that temperature and moisture could affect its stability.
properties
IUPAC Name |
1-methylazepan-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-8-5-2-3-7(9)4-6-8/h2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXCVYSRFFKEHEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC(=O)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20294409 | |
Record name | 1-methylazepan-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20294409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylazepan-4-one | |
CAS RN |
1859-33-2 | |
Record name | 1-methylazepan-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20294409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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